Cas no 1804433-66-6 (2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804433-66-6
• MF: C₉H₉F₃N₄O
• MW: 246.189171552658
• CID: 4930486
• Update Time: 2025-10-29

2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H9F3N4O/c10-9(11,12)17-7-5(1-2-13)3-6(4-14)16-8(7)15/h3H,1,4,14H2,(H2,15,16)
• InChI Key： ANKWHEDYFQKTSQ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N)N=C(CN)C=C1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 0.2
• Topological Polar Surface Area: 98

Additional information on 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile

2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1804433-66-6, known as 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group, an aminomethyl group, a trifluoromethoxy group, and a cyano group attached to a pyridine ring. These functional groups contribute to its versatile chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile in drug discovery, particularly in the development of novel therapeutics targeting complex biological systems. The presence of the trifluoromethoxy group imparts high stability and lipophilicity to the molecule, enhancing its bioavailability. Meanwhile, the amino and aminomethyl groups provide opportunities for further functionalization, enabling the creation of bioactive derivatives with tailored pharmacokinetic profiles.

One of the most promising applications of this compound lies in its ability to serve as a scaffold for constructing multi-target-directed ligands (MTDLs). By leveraging the diverse reactivity of its functional groups, researchers have successfully synthesized derivatives that exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile could play a pivotal role in developing innovative treatments for Alzheimer's disease and related conditions.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The cyano group present in the molecule is known to facilitate coordination with metal ions, making it a suitable candidate for designing metal-organic frameworks (MOFs) and other advanced materials. Recent research has demonstrated that derivatives of this compound can form highly porous MOFs with exceptional gas adsorption capabilities, opening new avenues for their use in catalysis, sensing, and energy storage technologies.

The synthesis of 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile involves a series of intricate organic reactions, including nucleophilic substitutions, coupling reactions, and fluorination processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both academic and industrial applications. Furthermore, advancements in green chemistry have enabled the development of environmentally friendly synthesis routes, reducing the ecological footprint associated with its production.

From a structural perspective, the pyridine ring serves as a rigid framework that enhances the molecule's planarity and conjugation. This structural feature not only contributes to its stability but also facilitates electronic communication between the various functional groups. Computational studies have revealed that the molecule exhibits favorable electronic properties, making it an attractive candidate for applications in optoelectronics and photovoltaics.

In conclusion, 2-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804433-66-6) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique combination of functional groups positions it as a valuable tool for advancing drug discovery efforts and developing cutting-edge materials. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both academia and industry.